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Compound Focus: Erythromycin Thiocyanate

CAS No.: 7704-67-8

Cat. No.: S604644

The table below summarizes the key characteristics of both erythromycin salts, highlighting their primary

applications, solubility, and other critical data for laboratory use.

Feature Erythromycin Thiocyanate Erythromycin Lactobionate

Chemical Formula C37He7NO13*CHNS [1] [2] Information not available in search results
Molecular Weight 793.02 g/mol [1] [2] Information not available in search results
CAS Number 7704-67-8 [1] [2] 3847-29-8 [3]

| Primary Applications | - Intermediate for macrolide antibiotic production [4]

e Research chemical [1] | - Intravenous formulation for human medicine [3]

¢ Prokinetic agent to stimulate gastrointestinal motility [3] | | Solubility (Quantitative Data) | DMSO:
100 mg/mL (126.1 mM) [2] | Information not available in search results | | Solubility (General Profile)
| Higher solubility in alcohols (e.g., methanol, n-propanol); lower solubility in esters and water [4] |
Formulated specifically for high water solubility for IV administration [3] | | Key Distinction | Often
used in industrial and veterinary contexts, or as a precursor [4] [5]. | Used in clinical human
medicine as an IV drug [3]. |

Experimental Data and Protocols

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s604644?utm_src=pdf-body
https://www.smolecule.com/products/s604644?utm_src=pdf-interest
https://www.selleckchem.com/products/erythromycin-thiocyanate.html
https://www.selleckchem.com/datasheet/erythromycin-thiocyanate-S522701-DataSheet.html
https://www.selleckchem.com/products/erythromycin-thiocyanate.html
https://www.selleckchem.com/datasheet/erythromycin-thiocyanate-S522701-DataSheet.html
https://www.selleckchem.com/products/erythromycin-thiocyanate.html
https://www.selleckchem.com/datasheet/erythromycin-thiocyanate-S522701-DataSheet.html
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/erythromycin-lactobionate
https://pmc.ncbi.nlm.nih.gov/articles/PMC12156870/
https://www.selleckchem.com/products/erythromycin-thiocyanate.html
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/erythromycin-lactobionate
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/erythromycin-lactobionate
https://www.selleckchem.com/datasheet/erythromycin-thiocyanate-S522701-DataSheet.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC12156870/
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/erythromycin-lactobionate
https://pmc.ncbi.nlm.nih.gov/articles/PMC12156870/
https://www.sciencedirect.com/science/article/pii/S0032579119338891
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/erythromycin-lactobionate
https://www.smolecule.com/products/s604644?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

For researchers looking to work with these compounds, especially erythromycin thiocyanate, here is a

summary of key experimental data and methodologies.

Solubility Determination Protocol for Erythromycin Thiocyanate

The thermodynamic solubility data for erythromycin thiocyanate dihydrate can be determined using the

following gravimetric method [4]:

Equipment: Standard laboratory glassware, analytical balance, constant-temperature bath.
Temperature Range: 278.15 - 318.15 K (approximately 5 - 45 °C).
Solvent Systems: The study covered six pure solvents (methanol, n-propanol, methyl acetate, ethyl

acetate, propyl acetate, water) and two binary mixtures (water-methanol and water-n-propanol) [4].

o

[e]

(o]

[e]

Procedure:

Prepare an excess of solute in a solvent within a sealed vial.

Equilibrate the mixture in a constant-temperature bath with agitation for a set time.

Allow the solution to settle to ensure clarity.

Withdraw a portion of the saturated solution using a pre-warmed syringe, and quickly transfer it
to a pre-weighed vial.

Weigh the vial immediately, then allow the solvent to evaporate completely in a controlled
environment.

Weigh the vial again to determine the mass of the solid residue.

o Data Correlation: The experimental solubility values were effectively correlated using thermodynamic
models, with the Apelblat model showing the best fitting effect for monosolvent systems [4].

The workflow for this experimental protocol is summarized in the following diagram:
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Mechanism of Action and Additional Insights
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e Shared Mechanism: Both erythromycin thiocyanate and erythromycin lactobionate share the same
core active molecule, erythromycin. Its mechanism of action is to inhibit bacterial protein synthesis
by binding to the 50S ribosomal subunit, thereby inhibiting peptidyl transferase activity and interfering
with amino acid translocation [1] [6] [3].

¢ Prokinetic Use of Lactobionate: Beyond its antibiotic use, erythromycin lactobionate is recognized
for its prokinetic effects on the gastrointestinal tract. It acts as a motilin agonist, stimulating
contractile activity in the stomach and small intestine, which is why it is used clinically to treat
conditions like gastroparesis [3].

Conclusion and Research Considerations
In summary, the choice between erythromycin thiocyanate and erythromycin lactobionate is primarily
application-driven:

¢ Erythromycin Thiocyanate is key for industrial synthesis and basic research, with extensive
solubility data available for process optimization [4].

e Erythromycin Lactobionate is a clinically formulated product for human intravenous therapy,
valued for both its antimicrobial and prokinetic properties [3].

For researchers, it is critical to note that "erythromycin lactate” may be a misreference to the more

commonly documented erythromycin lactobionate.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Erythromycin Lactobionate]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b604644#erythromycin-thiocyanate-vs-erythromycin-lactate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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